Cas no 129578-07-0 ((+)-Goniopypyrone)

(+)-Goniopypyrone structure

Product Name:(+)-Goniopypyrone

CAS No:129578-07-0

Molecular Formula:C₁₃H₁₄O₅

Molecular Weight:250.24726

CID:145407

PubChem ID:164274

(+)-Goniopypyrone Properties

Names and Identifiers

- D-gulo-Heptonic acid,3,7-anhydro-2-deoxy-7-C-phenyl-, d-lactone, (7S)-
- Goniopypyrone
- (1R,5S,7S,8R)-8,9-dihydroxy-7-phenyl-2,6-dioxabicyclo[3.3.1]nonan-3-one (non-preferred name)
- 3,7-Anhydro-7-C-phenylgulo-heptonic acid delta-lactone
- Gulo-heptonic acid, 3,7-anhydro-7-C-phenyl-, delta-lactone
- (+)-Goniopypyrone
- 3,7-Anhydro-2-deoxy-7-C-phenyl-D-gulo-heptonic acid delta-lactone
- [ "" ]
- (1R,5S,7S,8R)-8,9-DIHYDROXY-7-PHENYL-2,6-DIOXABICYCLO[3.3.1]NONAN-3-ONE
- AKOS040736030
- D-gulo-Heptonic acid, 3,7-anhydro-2-deoxy-7-C-phenyl-, delta-lactone, (7S)-
- DTXSID901317665
- 129578-07-0
- (1S,5R,7R,8S,9R)-8,9-Dihydroxy-7-phenyl-2,6-dioxabicyclo[3.3.1]nonan-3-one
- (1S,5R,7R,8S,9R)-7-Phenyl-8,9-dihydroxy-2,6-dioxabicyclo[3.3.1]nonane-3-one
- AKOS032948255
- (1R,5S,7S,8R)-8,9-dihydroxy-7-phenyl-2,6-dioxabicyclo(3.3.1)nonan-3-one
- DA-53674
- InChIKey： XIHDWURQMYWEBZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H14O5/c14-9-6-8-10(15)13(18-9)11(16)12(17-8)7-4-2-1-3-5-7/h1-5,8,10-13,15-16H,6H2
- SMILES： O=C1CC2C(O)C(C(C(C3C=CC=CC=3)O2)O)O1

Computed Properties

Exact Mass: 250.08400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 250.084
Heavy Atom Count: 18
Complexity: 325
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 76A^2

Experimental Properties

LogP: 0.16380
PSA: 75.99000
Refractive Index: 1.607
Boiling Point: 547.4±50.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.5 mmHg at 25°C
Flash Point: 216.8±23.6 °C
Color/Form: Cryst.
Density: 1.4±0.1 g/cm3

(+)-Goniopypyrone Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	G003900-1mg	(+)-Goniopypyrone	129578-07-0		1mg	$190.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G78040-5mg	Goniopypyrone	129578-07-0	,HPLC≥98%	5mg	¥3928.0	2023-09-07

(+)-Goniopypyrone Suppliers

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(CAS:129578-07-0)

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(+)-Goniopypyrone Related Literature

1. Total syntheses of (+)-7-epi-goniofufurone, (+)-goniopypyrone and (+)-goniofufurone from a common precursor

Veejendra K. Yadav,Divya Agrawal Chem. Commun. 2007 5232
2. Perkin 1 Abstracts: Natural Product Synthesis

Robert Narquizian,Emma Guthrie J. Chem. Soc. Perkin Trans. 1 1999 12-ix
3. A convenient enantioselective synthesis of (+)-8-epi-goniofufurone

Zhi-Cai Yang,Wei-shan Zhou J. Chem. Soc. Perkin Trans. 1 1994 3231
4. Stereoselective syntheses of 2,4:5,6-di-O-isopropylidene-1 -C-phenyl-D-glycero-D-ido-hexitol and 2,4:5,6-di-O-isopropylidene-1 -C-phenyl-D-glycero-D-gulo-hexitol from D-glycero-D-gulo-heptono-γ-lactone. X-Ray structure of 1 -O-acetyl-2,4:5,6-di-O-isopropylidene-1-C-phenyl-D-glycero-D-ido-hexitol

Tony K. M. Shing,Hon-Chung Tsui,Zhao-Hui Zhou,Thomas C. W. Mak J. Chem. Soc. Perkin Trans. 1 1992 887
5. Index pages

J. Chem. Soc. Perkin Trans. 1 1990 A001
6. Julia–Colonna asymmetric epoxidation of furyl styryl ketone as a route to intermediates to naturally-occurring styryl lactones

Wei-ping Chen,Stanley M. Roberts J. Chem. Soc. Perkin Trans. 1 1999 103
7. Contents pages

J. Chem. Soc. Perkin Trans. 1 1990 P027
8. Index pages

J. Chem. Soc. Perkin Trans. 1 1992 A001
9. Novel bioactive styryl-lactones: goniofufurone, goniopypyrone, and 8-acetylgoniotriol from Goniothalamus giganteus(annonaceae). X-Ray molecular structure of goniofufurone and of goniopypyrone

Xin-ping Fang,Jon E. Anderson,Ching-jer Chang,Phillip E. Fanwick,Jerry L. McLaughlin J. Chem. Soc. Perkin Trans. 1 1990 1655